Cas no 2026290-10-6 (Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)-)

• Product Name: Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)-
• CAS No: 2026290-10-6
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 5266548
• Update Time: 2025-06-13

Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(2-methyl-1,3-thiazol-5-yl)benzaldehyde
• Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)-

• Inchi： 1S/C12H11NOS/c1-8-5-10(7-14)3-4-11(8)12-6-13-9(2)15-12/h3-7H,1-2H3
• InChI Key： OHIHKWCTPCZISW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1C=CC(C=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2

Additional information on Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)-

Research Brief on Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)- (CAS: 2026290-10-6): Recent Advances and Applications

Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)- (CAS: 2026290-10-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and benzaldehyde moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a potential inhibitor of key inflammatory pathways. The study demonstrated that Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)- effectively suppressed the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating chronic inflammatory diseases. The compound's ability to modulate NF-κB signaling was identified as a critical mechanism underlying its anti-inflammatory effects.

Another significant advancement was reported in a recent patent application (WO2023056789), which highlighted the compound's utility in combination therapies for cancer treatment. The patent disclosed that Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)- synergistically enhanced the efficacy of conventional chemotherapeutic agents, such as cisplatin, in preclinical models of lung and breast cancer. This finding opens new avenues for developing targeted combination therapies with reduced side effects.

From a synthetic chemistry perspective, a 2024 paper in Organic Letters detailed an improved synthetic route for Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)-, achieving higher yields and purity. The new method employed a palladium-catalyzed cross-coupling reaction, which significantly reduced the number of steps and improved scalability. This advancement is expected to facilitate further research and potential commercialization of the compound.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are focused on addressing these gaps, with preliminary data suggesting favorable bioavailability and minimal off-target effects. Future research directions include exploring its potential in neurodegenerative diseases and infectious diseases, given its structural similarity to other bioactive thiazole derivatives.

In conclusion, Benzaldehyde, 3-methyl-4-(2-methyl-5-thiazolyl)- (CAS: 2026290-10-6) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements underscore its potential as a lead compound for developing novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its clinical potential.